Cas no 325461-35-6 (1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]-)

• Product Name: 1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]-
• CAS No: 325461-35-6
• MF: C₂₈H₄₆O₄
• MW: 446.662449359894
• MDL: MFCD03427237
• CID: 301481
• PubChem ID: 3653721
• Update Time: 2025-04-19

1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]-
• 2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde
• 2,5-bis(3,7-dimethyloctoxy)terephthalaldehyde
• 325461-35-6
• SCHEMBL4430873
• AKOS015912637
• 2,5-Bis((3,7-dimethyloctyl)oxy)terephthalaldehyde
• 2,5-bis-(3,7-Dimethyloctyloxy)terephthalaldehyde
• MFCD03427237
• DTXSID70394701
• CS-0379312
• 2 5-BIS(3' 7'-DIMETHYLOCTYLOXY)TEREPHTA&

• MDL： MFCD03427237
• Inchi： 1S/C28H46O4/c1-21(2)9-7-11-23(5)13-15-31-27-17-26(20-30)28(18-25(27)19-29)32-16-14-24(6)12-8-10-22(3)4/h17-24H,7-16H2,1-6H3
• InChI Key： JMACLBZCZVVLDQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C(=CC=1C=O)OCCC(C)CCCC(C)C)CCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 446.34000
• Monoisotopic Mass: 446.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 46.0-48.2 °C(lit.)
• PSA: 52.60000
• LogP: 7.77420
• Solubility: Not determined

1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers